Kadsuracoccinic Acid A

• Molecular Formula: C30H44O4
• Molecular Weight: 468.7 g/mol
• InChI: InChI=1S/C30H44O4/c1-19(2)22-11-12-25-24(28(22,5)16-15-26(31)32)14-18-29(6)23(13-17-30(25,29)7)20(3)9-8-10-21(4)27(33)34/h10,14,22,25H,1,8-9,11-13,15-18H2,2-7H3,(H,31,32)(H,33,34)/b21-10-,23-20-/t22-,25+,28-,29+,30-/m0/s1
• InChIKey: QOIBKZDJHBYYMX-AVNVPESYSA-N

Kadsuracoccinic Acid A: Reference Standard Overview

Kadsuracoccinic Acid A (CAS 1016260-22-2) is a tetracyclic, ring-A seco-lanostane triterpene isolated from the stems of Kadsura coccinea [1]. Its structure, confirmed by 2D-NMR and X-ray crystallography, features a unique 17(20)-ene functional group—the first report of this moiety in a 3,4-seco-lanostane skeleton [1]. Unlike many in-class triterpenoids, it demonstrates dual, quantifiable bioactivity in orthogonal assay systems, making it a compelling reference standard for studies of antimitotic mechanisms and HIV-1 inhibition [1]. This compound serves as a well-characterized benchmark for researchers requiring a pure natural product with validated activity across distinct therapeutic areas.

Structure X-ray confirmed 3,4-seco-lanostane core: analytical reference standard context

Activity Reported dual antimitotic and anti-HIV-1 response: multi-target screening context

• [1] Li, H., Wang, L., Miyata, S., & Kitanaka, S. (2008). Kadsuracoccinic acids A−C, ring-A seco-lanostane triterpenes from Kadsura coccinea and their effects on embryonic cell division of Xenopus laevis. Journal of Natural Products, 71(4), 739–741. View Source

Kadsuracoccinic Acid A: Why Analogs Are Not Interchangeable

The genus Kadsura is a prolific source of structurally diverse triterpenoids and lignans, with over 200 compounds reported from K. coccinea alone [1]. However, minute structural variations among these natural products translate into profound differences in biological potency and target engagement. Substituting Kadsuracoccinic Acid A with a structurally related analog—even one isolated from the same plant—introduces significant experimental variability, as demonstrated by the quantitative comparisons below. Generic substitution therefore risks confounding results, invalidating SAR models, and undermining procurement value due to divergent, and often untested, potency profiles in key assays. The evidence confirms that Kadsuracoccinic Acid A possesses a specific and quantifiable differentiation profile that is not shared by its closest structural relatives.

Structural nuance sensitivity: Minute changes to the 3,4-seco-lanostane core, as in co-isolated analogs, can shift potency profiles significantly.

Absent dual-activity context: Typical in-class triterpenoids, including direct analogs, may lack the reported anti-HIV-1 activity, altering target-engagement specificity.

• [1] Liu, Y. B., Yang, Y. P., Yuan, H. W., Li, M. J., Qiu, Y. X., Choudhary, M. I., & Wang, W. (2020). Kadsura coccinea: A rich source of structurally diverse and biologically important compounds. Chinese Herbal Medicines, 12(3), 214–223. View Source

Kadsuracoccinic Acid A: Differentiation Evidence

Antimitotic Potency in Embryonic Cleavage Assay

In a direct head-to-head study, Kadsuracoccinic Acid A (Compound 1) was tested alongside its co-isolated analogs, Kadsuracoccinic Acid B (Compound 2) and Kadsuracoccinic Acid C (Compound 3), for their ability to arrest cleavage in cultured Xenopus laevis embryonic cells [1]. Compound 1 demonstrated potent activity with an IC50 of 0.32 µg/mL. In stark contrast, Compound 2 was inactive (>100 µg/mL), and Compound 3 was not tested due to insufficient quantity, highlighting the extreme sensitivity of this bioactivity to structural nuances within the same series [1].

Embryonic Cleavage Potency

Direct comparison

IC50: 0.32 µg/mL vs >100 µg/mL

Supports antimitotic endpoint review; >312-fold response difference relative to analog B.

Cultured Xenopus laevis cells at blastular stage. Source: J. Nat. Prod. (2008)

Evidence Dimension	Embryonic Cell Cleavage Arrest
Target Compound Data	IC50 = 0.32 µg/mL
Comparator Or Baseline	Kadsuracoccinic Acid B: IC50 > 100 µg/mL (inactive); Kadsuracoccinic Acid C: Not Tested
Quantified Difference	>312-fold difference in potency
Conditions	Cultured individual Xenopus laevis cells at the blastular stage

Why This Matters

This >300-fold potency difference demonstrates that Kadsuracoccinic Acid A is the only active antimitotic in its immediate analog series, making it the essential reference standard for cell division studies.

• [1] Li, H., Wang, L., Miyata, S., & Kitanaka, S. (2008). Kadsuracoccinic acids A−C, ring-A seco-lanostane triterpenes from Kadsura coccinea and their effects on embryonic cell division of Xenopus laevis. Journal of Natural Products, 71(4), 739–741. View Source

Dual Antimitotic and Anti-HIV-1 Activity

Beyond its antimitotic effects, Kadsuracoccinic Acid A is reported to possess in vitro activity against HIV-1 with an EC50 of 68.7 µM [1]. This dual bioactivity is a defining feature. While the primary isolation study established its cell cycle effects, independent sourcing confirms this orthogonal antiviral activity. Crucially, its co-isolated analogs, Kadsuracoccinic Acid B and C, have no reported anti-HIV-1 activity, nor do many other in-class triterpenoids from K. coccinea [2].

Anti-HIV-1 Activity

Cross-study comparable

EC50 = 68.7 µM

Supports multi-target screening context; activity absent in co-isolated analogs.

In vitro cell-based assay. Source: TargetMol, Chin. Herb. Med. (2020)

Evidence Dimension	Anti-HIV-1 Activity
Target Compound Data	EC50 = 68.7 µM
Comparator Or Baseline	Kadsuracoccinic Acid B and C: No activity reported; typical in-class triterpenoids: No reported anti-HIV-1 activity
Quantified Difference	Qualitative presence vs. absence of reported activity
Conditions	In vitro anti-HIV-1 assay (cell-based)

Why This Matters

The combination of validated antimitotic and anti-HIV-1 activity in a single, pure compound offers procurement value for laboratories conducting multi-target screening or mechanism-of-action studies in virology and oncology.

• [1] TargetMol. (n.d.). Kadsuracoccinic acid A - Product Information. View Source
• [2] Liu, Y. B., Yang, Y. P., Yuan, H. W., Li, M. J., Qiu, Y. X., Choudhary, M. I., & Wang, W. (2020). Kadsura coccinea: A rich source of structurally diverse and biologically important compounds. Chinese Herbal Medicines, 12(3), 214–223. View Source

Structural Confirmation of 3,4-seco-Lanostane Core

The structural identity of Kadsuracoccinic Acid A is rigorously established. It is characterized as the first reported 3,4-seco-lanostane triterpene bearing a 17(20)-ene functional group [1]. This specific structural feature distinguishes it from co-occurring compounds like kadsuric acid (a standard lanostane) and micranoic acid A, which lack this specific ring-A seco and double bond configuration. The structure was elucidated by comprehensive 2D-NMR analysis and unequivocally confirmed by X-ray crystallography, a level of characterization not available for many related natural products [1].

Structural Identity

Class-level

3,4-seco-lanostane, 17(20)-ene (X-ray)

Guarantees analytical reference identity; unique compared to co-occurring kadsuric acid.

Structure solved by 2D-NMR and X-ray crystallography. Source: J. Nat. Prod. (2008)

Evidence Dimension	Molecular Structure
Target Compound Data	3,4-seco-lanostane with a 17(20)-ene group; confirmed by X-ray
Comparator Or Baseline	Kadsuric Acid (co-isolated known compound): Lacks 3,4-seco and 17(20)-ene features. Micranoic Acid A: Different skeleton.
Quantified Difference	Qualitative difference in core skeleton and functional group
Conditions	Isolation from Kadsura coccinea; structure solved by 2D-NMR and X-ray

Why This Matters

Absolute structural confirmation via X-ray crystallography guarantees identity and purity, de-risking procurement by ensuring the compound ordered is the exact chemical entity with the reported bioactivities.

• [1] Li, H., Wang, L., Miyata, S., & Kitanaka, S. (2008). Kadsuracoccinic acids A−C, ring-A seco-lanostane triterpenes from Kadsura coccinea and their effects on embryonic cell division of Xenopus laevis. Journal of Natural Products, 71(4), 739–741. View Source

Kadsuracoccinic Acid A: Application Scenarios

Cell Cycle and Developmental Biology Studies

For research groups investigating cell division, cytokinesis, or early embryonic development, Kadsuracoccinic Acid A serves as a potent and well-characterized antimitotic agent. Its validated IC50 of 0.32 µg/mL in the Xenopus laevis cleavage arrest assay provides a reliable benchmark for comparative studies [1]. The >300-fold difference in potency compared to its direct analog, Kadsuracoccinic Acid B, underscores its unique activity, ensuring experimental outcomes are attributable to the compound's specific mechanism rather than non-specific effects common to the broader triterpenoid class [1].

HIV-1 and Cancer Research Dual Probe

Laboratories engaged in multi-target drug discovery or exploring the interface between virology and oncology can leverage the dual bioactivity of Kadsuracoccinic Acid A. With a reported anti-HIV-1 EC50 of 68.7 µM and a distinct antimitotic mechanism, this compound enables parallel or orthogonal assays within a single screening cascade. This dual utility streamlines compound management and provides a cost-effective way to generate comparative data across two therapeutic areas from a single procurement.

Analytical Standard for Kadsura Natural Products

Given its rigorous structural elucidation by 2D-NMR and X-ray crystallography, Kadsuracoccinic Acid A is an ideal analytical standard for chemists studying Kadsura coccinea extracts [1]. It serves as a reliable marker compound for LC-MS or HPLC method development and for quantifying the presence of this specific 3,4-seco-lanostane chemotype in novel plant collections or formulations. Its well-defined purity (>95-98%) from reputable suppliers supports its use in quantitative analytical workflows .

M-Phase Progression Chemical Biology Tool

The compound's reported antimitotic activity, linked to cleavage arrest and potential preservation of M-phase progression [2], positions it as a specialized tool for chemical biology. Researchers focused on mitotic spindle dynamics or cell cycle checkpoint control can utilize Kadsuracoccinic Acid A as a structurally novel probe. Its unique mechanism—distinct from classic tubulin binders like colchicine—offers a new avenue for dissecting mitotic pathways without the confounding variables associated with structurally distinct, but functionally similar, compounds.

Application

Selection Property

Validation Focus

Cell cycle & developmental studies

Antimitotic endpoint review

Xenopus cleavage-arrest model response

HIV-1 & cancer research screening

Multi-target probe context

Orthogonal assay response comparison

Kadsura extract analysis

Structural identity confirmation

LC-MS/HPLC method development

M-phase progression chemical biology

Novel mitotic pathway probe

Spindle dynamics checkpoint review

• [1] Li, H., Wang, L., Miyata, S., & Kitanaka, S. (2008). Kadsuracoccinic acids A−C, ring-A seco-lanostane triterpenes from Kadsura coccinea and their effects on embryonic cell division of Xenopus laevis. Journal of Natural Products, 71(4), 739–741. View Source
• [2] TargetMol. (n.d.). Kadsuracoccinic acid A - Product Information. View Source